Cas no 2624109-40-4 ((2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride)

• Product Name: (2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride
• CAS No: 2624109-40-4
• MF: C₇H₁₆ClNO
• MW: 165.661041259766
• MDL: MFCD33550364
• CID: 5663957
• PubChem ID: 155978228
• Update Time: 2025-11-05

(2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2624109-40-4
• EN300-27747175
• (2r)-1-[(cyclopropylmethyl)amino]propan-2-ol hydrochloride
• (2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride

• MDL： MFCD33550364
• Inchi： 1S/C7H15NO.ClH/c1-6(9)4-8-5-7-2-3-7;/h6-9H,2-5H2,1H3;1H/t6-;/m1./s1
• InChI Key： NQOGYIBFXQCMBS-FYZOBXCZSA-N
• SMILES： Cl.O[C@H](C)CNCC1CC1

Computed Properties

• Exact Mass: 165.0920418g/mol
• Monoisotopic Mass: 165.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 81
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on (2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride

Comprehensive Overview of (2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride (CAS No. 2624109-40-4)

(2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride (CAS No. 2624109-40-4) is a chiral organic compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the cyclopropylmethyl group and the hydrochloride salt form, make it a valuable intermediate for drug development. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for designing enantioselective therapeutics. The 2R configuration ensures high biological activity, aligning with the growing demand for optically pure compounds in modern medicine.

The compound's aminopropanol backbone is a common motif in bioactive molecules, particularly in neurotransmitters and receptor modulators. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. With the rise of precision medicine, the demand for chiral building blocks like (2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride has surged. Its hydrochloride form enhances solubility, a key factor in formulation development, addressing a frequent challenge in pharmacokinetics.

In the context of green chemistry, this compound's synthesis has attracted attention for its potential scalability and minimal environmental impact. Researchers are exploring catalytic methods to optimize its production, reflecting the industry's shift toward sustainable synthesis. Additionally, its cyclopropyl moiety is a trending subject in medicinal chemistry, as it often improves metabolic stability and bioavailability—a frequent search query among chemists and pharmacologists.

The compound's CAS No. 2624109-40-4 is frequently searched in databases like SciFinder and Reaxys, underscoring its importance in academic and industrial settings. Its applications extend to central nervous system (CNS) drug candidates, a field gaining traction due to the global focus on mental health. The hydrochloride salt form also aligns with formulation trends, as salt formation remains a cornerstone of drug delivery optimization.

From a regulatory perspective, (2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride complies with international safety standards, making it a viable candidate for further development. Its stability under various pH conditions is another area of interest, particularly for oral dosage forms. As the pharmaceutical industry prioritizes patentable scaffolds, this compound's structural novelty positions it as a promising lead for next-generation therapeutics.

In summary, (2R)-1-(cyclopropylmethyl)aminopropan-2-ol hydrochloride (CAS No. 2624109-40-4) embodies the intersection of chiral chemistry, drug design, and sustainable innovation. Its multifaceted applications and alignment with current research trends ensure its continued relevance in scientific advancements.